tetrahydro-4H-pyran-4-one oxime
Overview
Description
Tetrahydro-4H-pyran-4-one oxime is a chemical compound with the molecular formula C5H9NO2 . It is often used as an intermediate in organic chemistry .
Synthesis Analysis
The synthesis of Tetrahydro-4H-pyran-4-one involves adding tetrahydropyran-4-one to a mixed solvent of toluene and methanol, followed by hydrogenation at room temperature. The mixture is then filtered, and the filtrate is concentrated to dryness, followed by rectification to yield tetrahydropyrone .
Molecular Structure Analysis
The molecular structure of tetrahydro-4H-pyran-4-one oxime is characterized by a six-membered oxygen-containing heterocycle called pyran . The InChI representation of the molecule is InChI=1S/C5H9NO2/c7-6-5-1-3-8-4-2-5/h7H,1-4H2
.
Chemical Reactions Analysis
The oxygen atom in the pyran ring of tetrahydro-4H-pyran-4-one acts as a nucleophile, readily participating in reactions such as acylation, alkylation, and condensation reactions .
Scientific Research Applications
Medicinal Chemistry
Tetrahydro-4H-pyran-4-one plays a vital role in developing potent histamine-3 receptor antagonists for treating cognitive disorders . It’s a key component in the discovered azaspiro [2.5]octane carboxamide scaffold . Compounds derived from Tetrahydro-4H-pyran-4-one displayed nanomolar potency in functional assays targeting H3R . One exemplary compound showcased selectivity against a wide range of secondary pharmacological receptors, with activity primarily observed at σ2 receptors . This compound exhibited favorable pharmacokinetic properties, with significant brain exposure following intravenous administration in mice . In vivo studies utilizing a mouse model of cognition revealed the efficacy of this compound, with statistically significant improvements in novel object recognition observed at various doses .
Organic Synthesis
Tetrahydro-4H-pyran-4-one is used as a building block for more complex chemical structures because it participates in a variety of cycloaddition reactions . It’s employed in the preparation of 4-methoxytetrahydropyran-4-yl protecting group, synthesis of symmetric tetra substituted methanes .
Preparation of Dipeptides, Spiroimidazolones, and Tetrahydrocarbazoles
Tetrahydro-4H-pyran-4-one has been utilized in various condensation reactions for the preparation of dipeptides, spiroimidazolones, and tetrahydrocarbazoles . These compounds have potential applications in medicinal chemistry and drug development .
Synthesis of α-Hydroxy Esters
Tetrahydro-4H-pyran-4-one is also used in the synthesis of α-hydroxy esters . These esters are important in organic chemistry as they can be used as building blocks for more complex molecules .
Preparation of 4-Methoxytetrahydropyran-4-yl Protecting Group
Tetrahydro-4H-pyran-4-one is employed in the preparation of 4-methoxytetrahydropyran-4-yl protecting group . This group is used in organic synthesis to protect reactive hydroxyl groups .
Synthesis of Symmetric Tetra Substituted Methanes
Another application of tetrahydro-4H-pyran-4-one is in the synthesis of symmetric tetra substituted methanes . These compounds have potential applications in various fields of chemistry .
properties
IUPAC Name |
N-(oxan-4-ylidene)hydroxylamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c7-6-5-1-3-8-4-2-5/h7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COGGGWRHZQTITF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1=NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40486041 | |
Record name | tetrahydro-4H-pyran-4-one oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40486041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tetrahydro-4H-pyran-4-one oxime | |
CAS RN |
61128-73-2 | |
Record name | tetrahydro-4H-pyran-4-one oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40486041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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